Cas no 2138145-41-0 (5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 2138145-41-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6378447
• PubChem ID: 165473528
• Update Time: 2025-08-01

5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one
• 2138145-41-0
• EN300-1106132

• Inchi： 1S/C10H16N2O2/c1-7-4-10(13)12(5-9(7)11)8(2)6-14-3/h4-5,8H,6,11H2,1-3H3
• InChI Key： OZWGXQWEFIKGHK-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2138145-41-0)

The compound 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one, identified by its CAS number 2138145-41-0, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyridin-2-one core, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel heterocyclic compounds like 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one has surged due to their versatility in medicinal chemistry. This compound’s methoxypropan-2-yl substituent enhances its solubility and bioavailability, addressing common challenges in drug formulation. Current trends in AI-driven drug design and computational chemistry have further amplified its relevance, as predictive models highlight its potential for targeting inflammatory pathways and metabolic disorders.

The synthesis of CAS 2138145-41-0 involves multi-step organic reactions, often starting from readily available pyridine precursors. Key steps include N-alkylation and selective oxidation, which require precise control to achieve high yields. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing its purity and structural integrity. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional processes.

From a commercial perspective, 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one is gaining traction in niche markets, particularly among contract research organizations (CROs) and specialty chemical suppliers. Its applications extend to crop protection formulations, where its structural motifs are explored for pest resistance mechanisms. Additionally, its compatibility with high-throughput screening platforms makes it a valuable candidate for drug repurposing studies, a hot topic in post-pandemic research.

Safety and regulatory compliance are paramount when handling CAS 2138145-41-0. While not classified as hazardous, standard laboratory precautions—such as personal protective equipment (PPE) and proper ventilation—are recommended. The compound’s stability under various pH conditions and thermal profiles is documented in technical datasheets, ensuring its suitability for long-term storage and global shipping.

Looking ahead, the scientific community anticipates broader adoption of 5-amino-1-(1-methoxypropan-2-yl)-4-methyl-1,2-dihydropyridin-2-one in preclinical trials and material innovation. Collaborative efforts between academia and industry are likely to uncover new functionalities, particularly in biodegradable polymers and targeted drug delivery systems. As precision medicine and sustainable agriculture dominate global discourse, this compound stands at the intersection of innovation and practicality.